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Compound of Interest

Compound Name: Hexyl 2-ethylbutanoate

Cat. No.: B15196007 Get Quote

Abstract
This document provides detailed application notes and protocols for the use of hexyl 2-
ethylbutanoate as a reference standard in analytical chemistry. It is intended for researchers,

scientists, and professionals in the fields of drug development, food and beverage, and

fragrance analysis. This guide outlines the physicochemical properties, a generalized analytical

method using gas chromatography-mass spectrometry (GC-MS), and a workflow for its

application as a reference standard for qualitative and quantitative analysis.

Introduction
Hexyl 2-ethylbutanoate (CAS: 79868-50-1) is an organic ester known for its characteristic

fruity aroma. In analytical chemistry, reference standards are crucial for the accurate

identification and quantification of substances. A well-characterized reference standard of

hexyl 2-ethylbutanoate is essential for quality control in the food and fragrance industries, as

well as for metabolism and toxicological studies. This document provides the necessary

information for its effective use as a reference standard.

Physicochemical Properties
A summary of the key physicochemical properties of hexyl 2-ethylbutanoate is presented in

Table 1. This data is essential for the preparation of standard solutions and for setting up

analytical instrumentation.
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Table 1: Physicochemical Properties of Hexyl 2-Ethylbutanoate

Property Value Source

CAS Number 79868-50-1 [1][2]

Molecular Formula C12H24O2

Molecular Weight 200.32 g/mol [2]

Appearance Colorless liquid (presumed) General knowledge

Purity
Typically ≥98% (Varies by

supplier)
General knowledge

Storage
2-8°C, protect from light and

moisture
General knowledge

Experimental Protocols
The following is a generalized protocol for the analysis of hexyl 2-ethylbutanoate using Gas

Chromatography-Mass Spectrometry (GC-MS). This method is based on common practices for

the analysis of volatile and semi-volatile esters in various matrices.[3][4][5] Analysts should

validate the method for their specific application and matrix.

Preparation of Standard Solutions
Primary Stock Solution (1000 µg/mL):

Accurately weigh approximately 10 mg of neat hexyl 2-ethylbutanoate reference

standard.

Dissolve the weighed standard in a suitable solvent (e.g., methanol, hexane, or ethyl

acetate) in a 10 mL volumetric flask.

Ensure the standard is completely dissolved by vortexing or sonicating.

Store the stock solution at 2-8°C in an amber vial.

Working Standard Solutions:
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Prepare a series of working standard solutions by serial dilution of the primary stock

solution.

The concentration range of the working standards should bracket the expected

concentration of the analyte in the samples.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
The following are typical GC-MS parameters for the analysis of flavor and fragrance esters.[3]

[4][5]

Table 2: Suggested GC-MS Parameters for Hexyl 2-Ethylbutanoate Analysis

Parameter Value

Gas Chromatograph Agilent 8890 GC or equivalent

Injector Split/Splitless, 250°C, Split ratio 20:1

Column
HP-5ms (30 m x 0.25 mm, 0.25 µm) or

equivalent

Carrier Gas Helium, constant flow at 1.2 mL/min

Oven Program
Initial 50°C for 2 min, ramp at 10°C/min to

280°C, hold for 5 min

Mass Spectrometer Agilent 5977B MSD or equivalent

Ionization Mode Electron Ionization (EI) at 70 eV

Mass Range m/z 40-400

Acquisition Mode Full Scan

Application Workflow
The use of hexyl 2-ethylbutanoate as a reference standard typically follows a set of logical

steps to ensure accurate and reproducible results. The workflow diagram below illustrates this

process.
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Caption: Workflow for using Hexyl 2-Ethylbutanoate as a reference standard.

Data Presentation and Interpretation
Qualitative Analysis
The identity of hexyl 2-ethylbutanoate in a sample is confirmed by comparing its retention

time and mass spectrum to that of the certified reference standard. The mass spectrum of

hexyl 2-ethylbutanoate obtained under electron ionization (EI) will show characteristic

fragment ions.

Quantitative Analysis
For quantitative analysis, a calibration curve is constructed by plotting the peak area of the

reference standard against its concentration. The concentration of hexyl 2-ethylbutanoate in a

sample is then determined by interpolating its peak area from the calibration curve.

Conclusion
This application note provides a comprehensive overview and a generalized protocol for the

use of hexyl 2-ethylbutanoate as a reference standard in analytical chemistry. Adherence to

these guidelines, with appropriate method validation, will ensure accurate and reliable

qualitative and quantitative analysis for a variety of applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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